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Compound of Interest

Compound Name: Euchrestaflavanone A
CAS No.: 80510-05-0
Cat. No.: B3029856
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Euchrestaflavanone A, a prenylated flavanone with significant biological activities. This
document is intended to serve as a detailed reference for researchers engaged in natural
product chemistry, pharmacology, and drug development.

Chemical Structure and Origin

Euchrestaflavanone A is a flavonoid with the chemical formula C2sH280s and the systematic
IUPAC name (2S)-5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-
enyl)-2,3-dihydrochromen-4-one. This compound has been isolated from various medicinal
plants, including Lespedeza davidii, Euchresta formosana, and Cudrania tricuspidata. Its
structure features a flavanone core with two prenyl groups, which contribute to its distinct
spectroscopic and biological properties.

Mass Spectrometry (MS) Data
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High-resolution electrospray ionization mass spectrometry (HRESIMS) is a key technique for
determining the elemental composition and exact mass of Euchrestaflavanone A.

lon Calculated m/z Observed m/z

[M+H]* 409.1964 409.1962

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structural elucidation of Euchrestaflavanone A is heavily reliant on one-dimensional (*H
and 13C) and two-dimensional NMR spectroscopy. The following tables summarize the
assigned chemical shifts (d) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

'H NMR Data (500 MHz, CDClIs)
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Position o (ppm) Multiplicity J (Hz)

2 5.37 dd 12.8, 3.2
3a 3.09 dd 17.2,12.8
3b 2.80 dd 17.2,3.2
6 6.04 S

2' 7.21 d 2.2

5' 6.81 d 8.4

6' 7.11 dd 8.4,2.2
1" 3.25 d 7.2

2" 5.21 t 7.2

4" 1.76 S

5" 1.78 S

i 3.32 d 7.2

2" 5.25 t 7.2

4" 1.68 S

5" 1.67 S

5-OH 12.05 S

7-OH 5.51 S

4'-OH 5.61 S

13C NMR Data (125 MHz, CDCIs)
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Position o (ppm)
2 79.1
3 43.4
4 196.8
5 162.2
6 95.8
7 164.8
8 105.9
9 161.5
10 102.9
1 129.9
2' 127.3
3 127.8
4 154.5
5' 115.5
6' 126.8
1" 215
2" 122.9
3" 131.5
4" 17.9
5" 25.8
I 28.3
2" 122.5
3™ 132.1
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4™ 17.9

5™ 25.8

Experimental Protocols

The spectroscopic data presented above were obtained using standard analytical techniques
for natural product characterization.

NMR Spectroscopy: *H NMR, 33C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were
recorded on a Bruker AV-500 spectrometer operating at 500 MHz for *H and 125 MHz for 13C
nuclei. Samples were dissolved in deuterated chloroform (CDCls), and chemical shifts were
referenced to the residual solvent signals (dH 7.26 and 6C 77.16).

Mass Spectrometry: High-resolution mass spectra were acquired on a Waters Xevo G2-S
QTOF mass spectrometer using an electrospray ionization (ESI) source in positive ion mode.
The sample was dissolved in methanol and infused into the mass spectrometer.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis and
structural elucidation of Euchrestaflavanone A.

Click to download full resolution via product page
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Figure 1. Workflow for the isolation and spectroscopic characterization of Euchrestaflavanone
A.

¢ To cite this document: BenchChem. [Spectroscopic Profile of Euchrestaflavanone A: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029856/docs#spectroscopic-profile-of-
euchrestaflavanone-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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